Cas no 2411323-80-1 ((2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide)
(2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952172109
- (2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide
- (E)-4-(Dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide
-
- Inchi: 1S/C19H25N3O2/c1-21(2)13-8-12-19(23)22(3)14-7-11-17-15-18(20-24-17)16-9-5-4-6-10-16/h4-6,8-10,12,15H,7,11,13-14H2,1-3H3/b12-8+
- InChI Key: IGVIANXKDLMCMR-XYOKQWHBSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)CCCN(C(/C=C/CN(C)C)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 405
- XLogP3: 2.5
- Topological Polar Surface Area: 49.6
(2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26596972-0.05g |
(2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide |
2411323-80-1 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on (2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide
Introduction to Compound with CAS No. 2411323-80-1 and Product Name: (2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide
The compound with the CAS number 2411323-80-1 and the product name (2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The detailed examination of its chemical properties, synthesis methods, and emerging research findings provides a comprehensive understanding of its significance in modern medicinal chemistry.
The molecular structure of this compound is characterized by a butenamide core, which is functionalized with various substituents that enhance its biological activity. Specifically, the presence of a dimethylamino group at the 4-position and a methyl group at the N-position contributes to its pharmacological properties. Additionally, the incorporation of a 3-(3-phenyl-1,2-oxazol-5-yl)propyl moiety introduces a complex heterocyclic system that is known to interact favorably with biological targets.
In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The compound in question has been studied for its potential role in modulating various biological pathways. Research has indicated that it may possess inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of diverse functional groups without compromising structural integrity.
One of the most intriguing aspects of this compound is its interaction with biological targets. The phenyl ring and oxazole moiety present in its structure are known to engage with specific proteins and enzymes involved in disease pathways. Preliminary studies have suggested that it may have therapeutic potential in treating conditions such as inflammation and neurodegeneration. The ability to modulate these pathways could lead to the development of novel treatments that address unmet medical needs.
The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Initial pharmacokinetic studies have provided valuable insights into its behavior within the body, which will guide future formulation strategies and dosing regimens.
Advances in computational chemistry have further enhanced the study of this compound. Molecular modeling techniques allow researchers to predict how it will interact with biological targets at an atomic level. These simulations have been instrumental in identifying key binding sites and optimizing its structure for improved potency and selectivity. The integration of computational methods with experimental approaches has accelerated the drug discovery process significantly.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes, particularly in understanding enzyme mechanisms and developing new synthetic methodologies. Collaborative efforts between academia and industry are fostering innovation in this field, leading to faster translation of laboratory discoveries into clinical applications.
As research continues to evolve, new insights into the therapeutic potential of this compound are expected to emerge. Ongoing studies are focusing on refining its chemical structure to enhance its pharmacological profile while minimizing any potential adverse effects. The development of next-generation analogs based on this scaffold could open up new avenues for treating a wide range of diseases.
In conclusion, the compound with CAS number 2411323-80-1 and product name (2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to novel therapeutic solutions.
2411323-80-1 ((2E)-4-(dimethylamino)-N-methyl-N-[3-(3-phenyl-1,2-oxazol-5-yl)propyl]but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)